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Compound of Interest

Compound Name: 2-Hydroxybutyl methacrylate

Cat. No.: B079437

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety
considerations for 2-Hydroxybutyl methacrylate (HBMA). The information is intended to equip
researchers, scientists, and professionals in drug development with the necessary knowledge
to handle this chemical safely. Due to the limited availability of specific quantitative toxicological
data for 2-Hydroxybutyl methacrylate in the public domain, this guide also includes data on
structurally related and well-studied methacrylates, namely 2-Hydroxyethyl methacrylate
(HEMA) and 2-Hydroxypropyl methacrylate (HPMA), for comparative purposes and to infer
potential hazards.

Hazard Identification and Classification

2-Hydroxybutyl methacrylate is classified as a hazardous substance. The Globally
Harmonized System of Classification and Labelling of Chemicals (GHS) provides the following
classifications:

 Skin Irritation (Category 2): Causes skin irritation.[1]
e Skin Sensitization (Category 1): May cause an allergic skin reaction.[1]

o Eye Irritation (Category 2): Causes serious eye irritation.[1]
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o Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory
irritation.[1]

» Acute Toxicity (Category 4): Harmful if swallowed, in contact with skin, or if inhaled.[2][3]

Toxicological Data

While specific LD50 (median lethal dose) and LC50 (median lethal concentration) values for 2-
Hydroxybutyl methacrylate are not readily available in public literature, its GHS classification
as "Acute Toxicity Category 4" for oral, dermal, and inhalation routes indicates that it is
considered harmful by these routes of exposure.[2][3]

For a comprehensive understanding of the potential toxicity, the following tables summarize the
GHS hazard classifications for a mixture of hydroxybutyl methacrylate isomers and the
available guantitative toxicological data for the related methacrylates, HEMA and HPMA.

Table 1: GHS Hazard Classification for Hydroxybutyl Methacrylate (Mixture of Isomers)

Hazard Class Category GHS Hazard Statement

. H302: Harmful if swallowed[2]
Acute Toxicity, Oral Category 4 3]

o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )

skin[2][3]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[2][3]
] o H317: May cause an allergic

Skin Sensitization Category 1

skin reaction[2][3]

Table 2: Summary of Acute Toxicological Data for HEMA and HPMA (Surrogate Data)
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Substance Test Species Route Value
2-Hydroxyethyl
methacrylate LD50 Rat Oral 5050 mg/kg[4][5]
(HEMA)
LD50 Mouse Oral 3275 mg/kg[4]

_ >3000 mg/kg[5]
LD50 Rabbit Dermal

[6]

2-Hydroxypropyl
methacrylate LD50 Rat Oral 11200 mg/kg
(HPMA)
LD50 Rabbit Dermal >5000 mg/kg[7]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Hydroxybutyl methacrylate is

crucial for safe handling and storage.

Table 3: Physical and Chemical Properties of 2-Hydroxybutyl Methacrylate

Property Value

Molecular Formula CsH1403[1]

Molecular Weight 158.19 g/mol [1]

Appearance Colorless liquid

IUPAC Name 2-hydroxybutyl 2-methylprop-2-enoate[1]
CAS Number 13159-51-8[1]

Experimental Protocols

Detailed experimental protocols for toxicological assessments of 2-Hydroxybutyl

methacrylate are not readily available. However, standardized guidelines from the
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Organisation for Economic Co-operation and Development (OECD) are typically followed.
Below are descriptions of common methodologies used for assessing the hazards associated

with methacrylates.

Skin Irritation/Corrosion

The potential for a substance to cause skin irritation is typically assessed using the OECD Test
Guideline 404 (Acute Dermal Irritation/Corrosion). This test involves applying the substance to
the shaved skin of a rabbit and observing for signs of erythema (redness) and edema (swelling)
over a period of time. In recent years, in vitro methods using reconstructed human epidermis
models (OECD TG 439) are increasingly used to reduce animal testing.

Preparation

Test Animal Preparation Exposure & Observation Evaluation

(Albino Rabbit, clipped fur) }

Application to Skin »| Exposure Period »| Observation Period » | Scoring of Erythema & Edema »| Classif
(Gauze patch) | (Upto 4 hours) "1 (Upto 14 days) d (Draize Scale)

Test Substance Application }

(0.5 mL liquid or 0.5 g solid)

ion of Irritancy

Click to download full resolution via product page

In vivo skin irritation testing workflow.

Eye Irritation/Serious Eye Damage

The potential for a substance to cause eye irritation or serious eye damage is assessed using
the OECD Test Guideline 405 (Acute Eye Irritation/Corrosion). This involves instilling the test
substance into the eye of a rabbit and observing for effects on the cornea, iris, and conjunctiva.
In vitro alternatives, such as the Bovine Corneal Opacity and Permeability (BCOP) test (OECD
TG 437) and tests using reconstructed human cornea-like epithelium (OECD TG 492), are now
widely used.[8]
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In vivo eye irritation testing workflow.

Skin Sensitization

The potential for a substance to cause skin sensitization is commonly evaluated using the
Guinea Pig Maximization Test (GPMT) (OECD TG 406) or the Local Lymph Node Assay
(LLNA) (OECD TG 429). The GPMT involves an intradermal induction phase with and without
adjuvant, followed by a topical challenge to determine if a hypersensitive state has been
induced.
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Guinea Pig Maximization Test (GPMT) workflow.

Health and Safety Considerations
Exposure Controls

» Engineering Controls: Work with 2-Hydroxybutyl methacrylate should be conducted in a
well-ventilated area, preferably in a chemical fume hood, to minimize inhalation exposure.[9]
Eyewash stations and safety showers should be readily accessible.[7]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Chemical safety goggles or a face shield are essential to prevent
eye contact.[5]
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o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., butyl rubber, neoprene)
and a lab coat or other protective clothing to prevent skin contact.[5]

o Respiratory Protection: If ventilation is inadequate or if there is a risk of inhaling vapors or
aerosols, a NIOSH-approved respirator with an appropriate organic vapor cartridge should
be used.[5]

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapor or mist. Wash
hands thoroughly after handling.[9] Keep away from heat, sparks, and open flames.

o Storage: Store in a cool, dry, well-ventilated place away from direct sunlight and sources of
ignition.[7] Keep containers tightly closed. The substance may polymerize if not properly
stabilized, and this process can be initiated by heat, light, or contaminants.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

» Skin Contact: Remove contaminated clothing and wash skin with plenty of soap and water. If
skin irritation or a rash occurs, seek medical attention.[5]

« Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[10]

Fire Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[11]

» Specific Hazards: The substance is combustible and may form explosive mixtures with air
upon heating. Hazardous combustion products can include carbon monoxide and carbon
dioxide.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.healthcouncil.nl/documents/2011/12/16/methyl-methacrylate-health-based-recommended-occupational-exposure-limit
https://www.healthcouncil.nl/documents/2011/12/16/methyl-methacrylate-health-based-recommended-occupational-exposure-limit
https://www.epa.gov/sites/default/files/2016-09/documents/methyl-methacrylate.pdf
https://www.schc.org/assets/docs/ghs_info_sheets/Eye%20Damage%20Irritation%20Final%202018-03.pdf
https://www.healthcouncil.nl/documents/2011/12/16/methyl-methacrylate-health-based-recommended-occupational-exposure-limit
https://www.healthcouncil.nl/documents/2011/12/16/methyl-methacrylate-health-based-recommended-occupational-exposure-limit
https://pmc.ncbi.nlm.nih.gov/articles/PMC3485661/
https://hpvchemicals.oecd.org/ui/handler.axd?id=6be3682f-b427-4abd-9278-8b9b147cfc15
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[11]

Spill and Leak Procedures

o Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing
vapors and contact with the spilled material. Wear appropriate PPE.

o Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth,
vermiculite) and place it in a suitable container for disposal. Do not allow the spilled material
to enter drains or waterways.

Occupational Exposure Limits

Currently, there are no specific occupational exposure limits (OELS) established for 2-
Hydroxybutyl methacrylate. However, OELs for other methacrylates can provide guidance for
maintaining a safe working environment.

Table 4: Occupational Exposure Limits for Related Methacrylates

Substance Agency Limit Type Value
Methyl Methacrylate
OSHA PEL (8-hr TWA) 100 ppm[4]
(MMA)
ACGIH TLV (8-hr TWA) 50 ppm[4]
ACGIH STEL (15-min) 100 ppm[4]
NIOSH REL (10-hr TWA) 100 ppm[4]
Ethyl Methacrylate
ACGIH TLV (8-hr TWA) 50 ppm
(EMA)
ACGIH STEL (15-min) 100 ppm
Butyl Methacrylate ACGIH TLV (8-hr TWA) 50 ppm

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; PEL: Permissible Exposure
Limit; TLV: Threshold Limit Value; REL: Recommended Exposure Limit.
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Logical Relationships for Handling Exposure

The following diagram illustrates a logical workflow for responding to an exposure incident
involving 2-Hydroxybutyl methacrylate.

Exposure Incident Occurs

Assess the Situation
(Route of exposure, amount)

Remove from Exposure Source

Immediate First Aid

Skin Contact: Eye Contact: Inhalation: Ingestion:
Wash with soap and water Flush with water for 15 mins Move to fresh air Rinse mouth, do not induce vomiting

Seek Medical Attention

Provide Safety Data Sheet (SDS)

to Medical Personnel IR e e
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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